N-cyclopentyl-4-[(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methyl]piperidine-1-carboxamide

• IUPAC Name: N-cyclopentyl-4-[(6-oxo-3-phenylpyridazin-1-yl)methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H28N4O2/c27-21-11-10-20(18-6-2-1-3-7-18)24-26(21)16-17-12-14-25(15-13-17)22(28)23-19-8-4-5-9-19/h1-3,6-7,10-11,17,19H,4-5,8-9,12-16H2,(H,23,28)
• InChI Key: QLJPSONYCPJMFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)N2CCC(CC2)CN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

“N-cyclopentyl-4-[(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)methyl]piperidine-1-carboxamide” is a complex organic compound. It contains a cyclopentyl group, a phenyl group, a piperidine ring, and a pyridazine ring, which are common structures in many organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopentyl group might be introduced via a cycloaddition reaction, the phenyl group might be added via a Friedel-Crafts acylation, and the piperidine and pyridazine rings might be formed via a series of condensation reactions.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several cyclic structures and a variety of functional groups. The presence of these different groups will have a significant impact on the compound’s physical and chemical properties.

Scientific Research Applications

Suzuki–Miyaura Coupling

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